1H-Imidazole-1-carbothioic acid, 4,5-dihydro-4-(1H-indol-3-ylmethylene )-2-(2-((2-methylphenyl)amino
1H-Imidazole-1-carbothioic acid, 4,5-dihydro-4-(1H-indol-3-ylmethylene )-2-(2-((2-methylphenyl)amino
Brand Name:
Vulcanchem
CAS No.:
109911-97-9
VCID:
VC0020972
InChI:
InChI=1S/C29H26N6OS/c1-20-9-5-7-13-24(20)30-16-15-27-33-26(17-22-19-31-25-14-8-6-12-23(22)25)28(36)35(27)29(37)34-32-18-21-10-3-2-4-11-21/h2-14,17-19,30-31H,15-16H2,1H3,(H,34,37)/b26-17+,32-18+
SMILES:
CC1=CC=CC=C1NCCC2=NC(=CC3=CNC4=CC=CC=C43)C(=O)N2C(=S)NN=CC5=CC=CC=C5
Molecular Formula:
C29H26N6OS
Molecular Weight:
506.6 g/mol
1H-Imidazole-1-carbothioic acid, 4,5-dihydro-4-(1H-indol-3-ylmethylene )-2-(2-((2-methylphenyl)amino
CAS No.: 109911-97-9
Main Products
VCID: VC0020972
Molecular Formula: C29H26N6OS
Molecular Weight: 506.6 g/mol
| CAS No. | 109911-97-9 |
|---|---|
| Product Name | 1H-Imidazole-1-carbothioic acid, 4,5-dihydro-4-(1H-indol-3-ylmethylene )-2-(2-((2-methylphenyl)amino |
| Molecular Formula | C29H26N6OS |
| Molecular Weight | 506.6 g/mol |
| IUPAC Name | (4E)-N-[(E)-benzylideneamino]-4-(1H-indol-3-ylmethylidene)-2-[2-(2-methylanilino)ethyl]-5-oxoimidazole-1-carbothioamide |
| Standard InChI | InChI=1S/C29H26N6OS/c1-20-9-5-7-13-24(20)30-16-15-27-33-26(17-22-19-31-25-14-8-6-12-23(22)25)28(36)35(27)29(37)34-32-18-21-10-3-2-4-11-21/h2-14,17-19,30-31H,15-16H2,1H3,(H,34,37)/b26-17+,32-18+ |
| Standard InChIKey | VFWNKMCSHFUUJN-HDRIVZISSA-N |
| Isomeric SMILES | CC1=CC=CC=C1NCCC2=N/C(=C/C3=CNC4=CC=CC=C43)/C(=O)N2C(=S)N/N=C/C5=CC=CC=C5 |
| SMILES | CC1=CC=CC=C1NCCC2=NC(=CC3=CNC4=CC=CC=C43)C(=O)N2C(=S)NN=CC5=CC=CC=C5 |
| Canonical SMILES | CC1=CC=CC=C1NCCC2=NC(=CC3=CNC4=CC=CC=C43)C(=O)N2C(=S)NN=CC5=CC=CC=C5 |
| Synonyms | 1H-Imidazole-1-carbothioic acid, 4,5-dihydro-4-(1H-indol-3-ylmethylene )-2-(2-((2-methylphenyl)amino)ethyl)-5-oxo-, (phenylmethylene)hydrazid e |
| PubChem Compound | 9588536 |
| Last Modified | Nov 09 2021 |
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